Cas no 16851-71-1 (1-(Phenylsulfonyl)-2,5-dihydro-1H-pyrrole)

• Product name: 1-(Phenylsulfonyl)-2,5-dihydro-1H-pyrrole
• CAS No: 16851-71-1
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484
• CID: 881667
• PubChem ID: 279716

1-(Phenylsulfonyl)-2,5-dihydro-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-2,5-dihydro-1H-pyrrole
• 1-(phenylsulfonyl)-3-pyrroline
• 1-phenylsulfonyl-3-pyrroline
• AC1L5QUK
• AC1Q6UPT
• CTK4D3019
• KST-1B0916
• NSC130979
• SureCN2792988
• 1-(phenylsulfonyl)-2,5-dihydro-1H-pyrrole
• NSC-130979
• DB-363009
• Z57111974
• RNMLAMCHVAUAQG-UHFFFAOYSA-N
• SCHEMBL2792988
• 16851-71-1
• DTXSID10299463
• 1-(benzenesulfonyl)-2,5-dihydropyrrole
• 1H-Pyrrole, 2,5-dihydro-1-(phenylsulfonyl)-
• AKOS003624066
• 1-(Phenylsulfonyl)-2,5-dihydro-1H-pyrrole

• MDL： MFCD00465207
• Inchi： InChI=1S/C10H11NO2S/c12-14(13,11-8-4-5-9-11)10-6-2-1-3-7-10/h1-7H,8-9H2
• InChI Key： RNMLAMCHVAUAQG-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)S(=O)(=O)N2CC=CC2

Computed Properties

• Exact Mass: 209.05113
• Monoisotopic Mass: 209.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8Ų
• XLogP3: 1.3

Experimental Properties

• Density: 1.305
• Boiling Point: 343.2°C at 760 mmHg
• Flash Point: 161.4°C
• Refractive Index: 1.613
• PSA: 37.38
• LogP: 2.26580